Cas no 18295-64-2 (Chlorodecyne; 97%)

• Product Name: Chlorodecyne; 97%
• CAS No: 18295-64-2
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• MDL: MFCD01321154
• CID: 87936
• PubChem ID: 87566529
• Update Time: 2025-05-20

Chlorodecyne; 97% Chemical and Physical Properties

Names and Identifiers

• 10-Chloro-3-decyne
• 10-chlorodec-3-yne
• 10-chloro-dec-3-yne
• 1-Chlor-7-decin
• 3-Decyne,10-chloro
• 7-Decyn-1-yl Chloride
• BQQIODGRFRSXTM-UHFFFAOYSA
• Chlorodecyne
• 10-chloro-3-decyn
• 3-Decyne, 10-chloro-
• 10-CHLORO-3-DECYNE 97+%
• FT-0637674
• SCHEMBL4533070
• AS-57399
• MFCD01321154
• CS-0333791
• D89421
• BQQIODGRFRSXTM-UHFFFAOYSA-
• DTXSID2066357
• InChI=1/C10H17Cl/c1-2-3-4-5-6-7-8-9-10-11/h2,5-10H2,1H3
• Chlorodecyne; 97%
• AKOS015850592
• 18295-64-2
• BQQIODGRFRSXTM-UHFFFAOYSA-N
• DB-044481

• MDL： MFCD01321154
• Inchi： 1S/C10H17Cl/c1-2-3-4-5-6-7-8-9-10-11/h2,5-10H2,1H3
• InChI Key： BQQIODGRFRSXTM-UHFFFAOYSA-N
• SMILES： ClCCCCCCC#CCC

Computed Properties

• Exact Mass: 172.10200
• Monoisotopic Mass: 172.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.92
• Boiling Point: 122°C/20mmHg(lit.)
• Flash Point: 122°C/20mm
• Refractive Index: 1.4620
• PSA: 0.00000
• LogP: 3.58910
• Solubility: Uncertain

Chlorodecyne; 97% Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Safety Instruction： S36/37
• RTECS：MO3900000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R10; R22; R36/37/38
• Packing Group：III
• Safety Term：3.2
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Chlorodecyne; 97%

Chlorodecyne; 97%: A Comprehensive Overview in Chemical and Pharmaceutical Applications

Chlorodecyne; 97% is a highly pure compound with the CAS number 18295-64-2, widely recognized for its significant role in synthetic chemistry and pharmaceutical research. This compound, characterized by its high purity, serves as a crucial intermediate in the synthesis of various bioactive molecules. The 97% purity ensures minimal impurities, making it an ideal choice for researchers seeking precision and reliability in their experiments.

The chemical structure of Chlorodecyne; 97% consists of a decyl chain substituted with a chlorine atom, which contributes to its unique reactivity. This feature makes it particularly valuable in organic synthesis, where it is often employed in the preparation of complex molecules. The compound's stability under various conditions further enhances its utility in both laboratory and industrial settings.

In recent years, the applications of Chlorodecyne; 97% have expanded significantly, particularly in the field of drug development. Researchers have leveraged its chemical properties to create novel pharmacophores, which are essential components in the design of new drugs. For instance, studies have demonstrated its effectiveness in synthesizing derivatives that exhibit potent biological activity. These derivatives have shown promise in preclinical trials for treating various diseases, including inflammatory conditions and infectious disorders.

The pharmaceutical industry has been particularly interested in Chlorodecyne; 97% due to its versatility. It can be easily modified to produce a wide range of compounds with different therapeutic profiles. This adaptability has led to its inclusion in numerous research projects aimed at developing innovative treatments. The compound's role as a building block for more complex molecules underscores its importance in modern medicinal chemistry.

Moreover, the high purity of Chlorodecyne; 97% ensures that researchers can focus on the core aspects of their experiments without being hindered by impurities. This level of purity is critical when working with sensitive reactions that require precise control over reaction conditions. The compound's consistent quality makes it a trusted choice for both academic and industrial laboratories.

Recent advancements in synthetic methodologies have further highlighted the significance of Chlorodecyne; 97%. Techniques such as transition metal-catalyzed reactions have been optimized to utilize this compound efficiently. These methods have not only improved the yield of desired products but also reduced the environmental impact of synthetic processes. Such innovations align with the growing emphasis on sustainable chemistry practices.

The compound's reactivity also makes it a valuable tool in materials science. Researchers have explored its potential in creating novel polymers and coatings with enhanced properties. These materials could find applications in various industries, from electronics to construction, due to their unique characteristics derived from Chlorodecyne; 97%.

In conclusion, Chlorodecyne; 97%, with its CAS number 18295-64-2, is a versatile and highly pure compound that plays a pivotal role in both chemical synthesis and pharmaceutical research. Its broad range of applications underscores its importance as an intermediate in the development of new drugs and materials. As research continues to evolve, the utility of this compound is expected to expand even further, driving innovation across multiple scientific disciplines.